BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Cetirizine
Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenazinel Dihydrochloride

Cat. No.: B15620844

Introduction

Cetirizine dihydrochloride is a second-generation antihistamine widely utilized for the
symptomatic relief of various allergic conditions, including allergic rhinitis (hay fever), urticaria
(hives), and atopic dermatitis.[1][2][3] As a human metabolite of hydroxyzine, its principal
therapeutic effects are mediated through the selective inhibition of peripheral H1 receptors.[3]
[4] A key advantage of cetirizine over first-generation antihistamines is its non-sedating nature,
attributed to its limited ability to cross the blood-brain barrier.[5][6] This guide provides a
comprehensive overview of cetirizine dihydrochloride, focusing on its chemical properties,
mechanism of action, pharmacokinetic profile, and the experimental methodologies used in its

evaluation.

Chemical and Physical Properties

Cetirizine dihydrochloride is the racemic form of cetirizine.[4] It presents as a white crystalline
powder and is highly soluble in water.[1][7]
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Property Value Reference
Molecular Formula C21H25CIN203 - 2HCI [41[8]
Molecular Weight 461.82 g/mol [41[8]

CAS Number 83881-52-1 [1]

Melting Point 210-218°C 9]
Solubility Freely soluble in water [1][2]

pKa 2.2,2.9,8.0 [8]

Mechanism of Action

Cetirizine is a potent and selective antagonist of the histamine H1 receptor.[5][6] During an
allergic response, allergens trigger the release of histamine from mast cells and basophils.[6]
Histamine then binds to H1 receptors on various cells, leading to the classic symptoms of
allergy, such as itching, swelling, and increased vascular permeability.[5]

Cetirizine competitively inhibits the binding of histamine to peripheral H1 receptors, thereby
preventing the downstream signaling cascade that leads to allergic symptoms.[5][6] It exhibits
high specificity for the H1 receptor with negligible affinity for other receptors like cholinergic,
dopaminergic, or serotonergic receptors at therapeutic concentrations.[1][5] Beyond H1
receptor antagonism, cetirizine has demonstrated mild anti-inflammatory effects by inhibiting
the chemotaxis of eosinophils during the secondary phase of an allergic reaction.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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